Cas no 2387596-16-7 (2-(8-bromo-4-chloro-7-methyl-pyrazolo[1,5-a][1,3,5]triazin-2-yl)propan-2-ol)

• Product Name: 2-(8-bromo-4-chloro-7-methyl-pyrazolo[1,5-a][1,3,5]triazin-2-yl)propan-2-ol
• CAS No: 2387596-16-7
• MF: C₉H₁₀BrClN₄O
• MW: 305.558899402618
• CID: 5272157
• Update Time: 2026-03-09

2-(8-bromo-4-chloro-7-methyl-pyrazolo[1,5-a][1,3,5]triazin-2-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-(8-Bromo-4-chloro-7-methylpyrazolo[1,5-a][1,3,5]triazin-2-yl)propan-2-ol
• Pyrazolo[1,5-a]-1,3,5-triazine-2-methanol, 8-bromo-4-chloro-α,α,7-trimethyl-
• 2-(8-bromo-4-chloro-7-methyl-pyrazolo[1,5-a][1,3,5]triazin-2-yl)propan-2-ol

• Inchi： 1S/C9H10BrClN4O/c1-4-5(10)6-12-7(9(2,3)16)13-8(11)15(6)14-4/h16H,1-3H3
• InChI Key： BZVIVCDLISYECY-UHFFFAOYSA-N
• SMILES： BrC1C(C)=NN2C(=NC(C(C)(C)O)=NC2=1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 280
• XLogP3: 1.9
• Topological Polar Surface Area: 63.3

Additional information on 2-(8-bromo-4-chloro-7-methyl-pyrazolo[1,5-a][1,3,5]triazin-2-yl)propan-2-ol

Chemical Compound CAS No. 2387596-16-7: 2-(8-Bromo-4-Chloro-7-Methyl-Pyrazolo[1,5-a][1,3,5]Triazin-2-Yl)Propan-2-Ol

The chemical compound with CAS No. 2387596-16-7, known as 2-(8-bromo-4-chloro-7-methyl-pyrazolo[1,5-a][1,3,5]triazin-2-yl)propan-2-ol, is a highly specialized organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique structure, which combines a pyrazolo[1,5-a][1,3,5]triazine ring system with a propanol moiety. The presence of bromine and chlorine substituents further enhances its chemical reactivity and potential applications.

The pyrazolo[1,5-a][1,3,5]triazine core of this compound is a heterocyclic structure that exhibits remarkable stability and electronic properties. Recent studies have demonstrated that such triazine derivatives can serve as effective platforms for the development of new drugs targeting various diseases. For instance, researchers have explored the potential of this compound in anti-cancer therapies due to its ability to inhibit specific enzymes involved in tumor growth. The bromine and chlorine substituents play a crucial role in modulating the electronic properties of the molecule, making it a promising candidate for drug design.

In addition to its pharmaceutical applications, this compound has also been investigated for its role in advanced materials. The triazine ring system is known for its high thermal stability and mechanical strength, which makes it suitable for use in high-performance polymers and composites. Recent advancements in polymer chemistry have highlighted the potential of incorporating such heterocyclic compounds into polymeric materials to enhance their durability and resistance to environmental factors.

The synthesis of 2-(8-bromo-4-chloro-7-methyl-pyrazolo[1,5-a][1,3,5]triazin-2-yl)propan-2-ol involves a multi-step process that requires precise control over reaction conditions. Researchers have developed innovative synthetic routes that utilize microwave-assisted synthesis and catalytic techniques to improve yield and purity. These methods not only streamline the production process but also reduce the environmental impact associated with traditional synthesis methods.

One of the most intriguing aspects of this compound is its ability to undergo various post-synthetic modifications. By altering the substituents on the triazine ring or modifying the propanol group, chemists can tailor the molecule's properties for specific applications. For example, replacing the bromine atom with other halogens or introducing additional functional groups can significantly alter the molecule's solubility and reactivity.

Recent studies have also explored the potential of this compound in catalysis. The triazine ring system has been shown to act as an efficient catalyst in organic transformations, particularly in reactions involving alkenes and alkynes. Its ability to stabilize transition states makes it a valuable tool in asymmetric catalysis and enantioselective synthesis.

In terms of safety considerations, this compound has been subjected to rigorous testing to ensure its compatibility with biological systems. While it exhibits strong pharmacological activity, preliminary toxicity studies indicate that it can be used safely within specific dosage ranges. However, further research is required to fully understand its long-term effects on human health and the environment.

The future prospects for 2-(8-bromo-4-chloro-7-methyl-pyrazolo[1,5-a][1,3,5]triazin-2-Yl)Propan-2-Ol are highly promising. With ongoing advancements in computational chemistry and artificial intelligence-driven drug discovery tools, researchers are expected to uncover new applications for this compound in areas such as neurodegenerative diseases and infectious diseases caused by resistant pathogens.

In conclusion, CAS No. 2387596-16-based compounds represent a cutting-edge class of molecules with diverse applications across multiple scientific disciplines. Their unique chemical properties and versatility make them invaluable tools for advancing modern science and technology.